Cas no 898747-00-7 (6-Bromo-1H-indazole-4-carbonitrile)

• Product Name: 6-Bromo-1H-indazole-4-carbonitrile
• CAS No: 898747-00-7
• MF: C₈H₄BrN₃
• MW: 222.041460037231
• MDL: MFCD08458976
• CID: 822611
• PubChem ID: 24728918
• Update Time: 2024-10-26

6-Bromo-1H-indazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1H-indazole-4-carbonitrile
• 6-Bromo-4-cyanoindazole
• ILGPSFSWRANYDT-UHFFFAOYSA-N
• BCP21279
• SB16329
• FCH1389155
• AX8217053
• X5607
• ST24024262
• 6-Bromo-1H-indazole-4-carbonitrile (ACI)
• MFCD08458976
• AKOS016002634
• DTXSID50646573
• SCHEMBL459141
• DS-16329
• 6-Bromoindazole-4-carbonitrile
• YKB74700
• 898747-00-7
• DB-369151
• TQR0183
• SY111320
• CS-W022450

• MDL： MFCD08458976
• Inchi： 1S/C8H4BrN3/c9-6-1-5(3-10)7-4-11-12-8(7)2-6/h1-2,4H,(H,11,12)
• InChI Key： ILGPSFSWRANYDT-UHFFFAOYSA-N
• SMILES： N#CC1C2=C(NN=C2)C=C(Br)C=1

Computed Properties

• Exact Mass: 220.95886g/mol
• Monoisotopic Mass: 220.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5
• XLogP3: 2

Experimental Properties

• Density: 1.85